molecular formula C9H11N3O2 B14818811 6-Amino-4-cyclopropoxynicotinamide

6-Amino-4-cyclopropoxynicotinamide

Cat. No.: B14818811
M. Wt: 193.20 g/mol
InChI Key: JTKUJBSGPLBETK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Amino-4-cyclopropoxynicotinamide is a nicotinamide derivative featuring a pyridine core substituted with an amino group at position 6 and a cyclopropoxy group at position 4.

Properties

Molecular Formula

C9H11N3O2

Molecular Weight

193.20 g/mol

IUPAC Name

6-amino-4-cyclopropyloxypyridine-3-carboxamide

InChI

InChI=1S/C9H11N3O2/c10-8-3-7(14-5-1-2-5)6(4-12-8)9(11)13/h3-5H,1-2H2,(H2,10,12)(H2,11,13)

InChI Key

JTKUJBSGPLBETK-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=NC=C2C(=O)N)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-4-cyclopropoxynicotinamide typically involves multiple steps, starting from readily available precursors. One common method involves the cyclization of appropriate intermediates under controlled conditions. The reaction conditions often include the use of solvents such as anhydrous methanol and catalysts like dry hydrogen chloride gas. The process may involve addition, condensation, and cyclization reactions to achieve the desired product .

Industrial Production Methods

Industrial production of 6-Amino-4-cyclopropoxynicotinamide may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced techniques such as continuous flow reactors and high-throughput screening to identify the most efficient reaction conditions. The goal is to achieve a scalable and cost-effective production process while minimizing environmental impact.

Chemical Reactions Analysis

Types of Reactions

6-Amino-4-cyclopropoxynicotinamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The amino and cyclopropoxy groups can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

6-Amino-4-cyclopropoxynicotinamide has a wide range of scientific research applications:

    Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activities, including its role as an enzyme inhibitor and its effects on cellular processes.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of cancer and other diseases.

    Industry: It is used in the development of new materials and as a precursor for the synthesis of industrial chemicals

Mechanism of Action

The mechanism of action of 6-Amino-4-cyclopropoxynicotinamide involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes, such as NADP±dependent dehydrogenases, which play a crucial role in cellular metabolism. By interfering with these enzymes, the compound can disrupt metabolic pathways, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their substituents are compared below:

Compound Core Structure Position 4 Position 6 Other Substituents Functional Groups
6-Amino-4-cyclopropoxynicotinamide Pyridine Cyclopropoxy Amino Amide at C4 Amide, Amino, Cyclopropoxy
4-(4-Amino-2-fluorophenoxy)-N-methylpicolinamide (Compound 8, ) Pyridine Phenoxy (2-F, 4-NH2) - N-Methylamide at C4 Amide, Fluoro, Amino
2-Chloro-6-methylpyrimidine-4-carboxylic acid () Pyrimidine Chloro Methyl Carboxylic acid at C4 Carboxylic acid, Chloro, Methyl
Example Compound (EP 4374877A2, ) Pyrimidine Chloro - Aniline-linked substituents Amine, Chloro

Key Observations :

  • Cyclopropoxy vs. Phenoxy: The cyclopropoxy group in 6-Amino-4-cyclopropoxynicotinamide may confer greater metabolic stability compared to the fluorophenoxy group in Compound 8 .
  • Amino Position: The amino group at position 6 (vs. position 4 in Compound 8) could alter electronic properties and binding affinity in biological targets.
  • Amide vs. Carboxylic Acid : The amide group enhances membrane permeability relative to carboxylic acid derivatives (e.g., ).

Comparison :

  • HPLC Purification: The patent in emphasizes HPLC for purity, suggesting a benchmark for isolating polar analogs like 6-Amino-4-cyclopropoxynicotinamide.

Analytical and Physicochemical Data

Compound Molecular Weight (g/mol) LCMS (m/z [M+H]+) HPLC Retention Time Reference
Example Compound (EP 4374877A2) ~244 (calculated from m/z 245) 245 0.75 minutes
6-Amino-4-cyclopropoxynicotinamide* ~207 (estimated) - - -
Compound 8 Not reported Not reported Not reported

Notes:

  • The cyclopropoxy group’s hydrophobicity may increase HPLC retention time compared to chloro-substituted analogs (e.g., 0.75 minutes in ).
  • LCMS data for 6-Amino-4-cyclopropoxynicotinamide remains unverified but is expected to align with pyridine-based analogs.

Research Implications

  • Bioactivity: Amino and cyclopropoxy groups may enhance target binding (e.g., kinase inhibition) compared to chloro/methyl derivatives .
  • Solubility : The amide group improves aqueous solubility relative to carboxylic acid analogs (e.g., ).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.